Cyclopentanecarboximidic acid ethyl ester

• CAS No.: 52186-80-8
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: ethyl cyclopentanecarboximidate
• InChI: InChI=1S/C8H15NO/c1-2-10-8(9)7-5-3-4-6-7/h7,9H,2-6H2,1H3
• InChI Key: WECYHPUCTSHISD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)C1CCCC1

Description

Cyclopentanecarboximidic acid ethyl ester is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of cyclopentanecarbonitrile (10.0 g, 105.1 mmol) in EtOH (7 mL) was treated with HCl (4.0 M in dioxane, 105 mL, 3.02 mol) and the mixture stirred at rt overnight. After this time, nitrogen gas was passed through the mixture and the mixture was concentrated. The residue was treated with ether and reconcentrated. The residue was again suspended in ether and filtered to afford the title compound (16.0 g, crude) as a white solid. MW=141.21. 1H NMR (CDCl3, 500 MHz) δ 4.79-4.46 (m, 2H), 3.43-3.23 (m, 1H), 2.76 (s, 1H), 2.20-2.00 (m, 2H), 1.86-1.63 (m, 6H), 1.55-1.40 (m, 3H); APCI MS m/z 142 [M+H]+.